1-(2-(2-Chlorophenoxy)acetyl)-4-(4-methylphenyl)thiosemicarbazide

• IUPAC Name: 1-[[2-(2-chlorophenoxy)acetyl]amino]-3-(4-methylphenyl)thiourea
• InChI: InChI=1S/C16H16ClN3O2S/c1-11-6-8-12(9-7-11)18-16(23)20-19-15(21)10-22-14-5-3-2-4-13(14)17/h2-9H,10H2,1H3,(H,19,21)(H2,18,20,23)
• InChI Key: YWOAGJBIRHUVMO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=S)NNC(=O)COC2=CC=CC=C2Cl
• Molecular Formula: C16H16ClN3O2S
• Molecular Weight: 349.8 g/mol

Description

1-(2-(2-Chlorophenoxy)acetyl)-4-(4-methylphenyl)thiosemicarbazide, also known as CMTS, is an organosulfur compound with a wide range of applications in scientific research. It is a synthetic compound that is used in organic synthesis and has been studied extensively in the laboratory. CMTS has been used to study the mechanisms of action of several biochemical processes, and its biochemical and physiological effects have been studied in detail.

Scientific Research Applications

Potential Anticancer Activity

• Anticancer Potential Against Stomach Cancer : Thiosemicarbazide derivatives, including compounds structurally related to 1-(2-(2-Chlorophenoxy)acetyl)-4-(4-methylphenyl)thiosemicarbazide, have shown promise as anticancer agents. Specifically, these compounds exhibited cytotoxic effects on gastric cancer cells while sparing normal fibroblasts. The mechanism of action involves DNA intercalation, leading to cell cycle disruption and DNA damage, indicating potential as a therapeutic agent against stomach cancer (Pitucha et al., 2020).

• Activity Against Melanoma Cells : Thiosemicarbazide derivatives were synthesized and showed cytotoxicity against melanoma cells without affecting normal fibroblasts. These compounds also downregulated the expression of DHODH, a mitochondrial enzyme involved in pyrimidine synthesis, which is crucial for the rapid proliferation of cancer cells, marking them as potential anticancer agents (Kozyra et al., 2022).

Chemical Synthesis and Biological Activities

• Synthesis and Enzyme Inhibition : Novel heterocyclic compounds derived from thiosemicarbazide have been synthesized and evaluated for their lipase and α-glucosidase inhibition properties. Among these, specific compounds demonstrated significant anti-lipase and anti-α-glucosidase activities, suggesting their potential for treating conditions like diabetes or obesity (Bekircan et al., 2015).

• Antioxidant and Antitumor Activities : The synthesis of thiosemicarbazone derivatives has led to the discovery of compounds with multiple biological activities, including antioxidant and antitumor effects. Some compounds were identified to exhibit significant activity in anticancer assays, highlighting the diverse potential of thiosemicarbazide derivatives in medicinal chemistry (Hirpara et al., 2003).